6-[1-(1-Methylbenzimidazol-2-yl)ethylamino]-2,3-dihydroisoindol-1-one

• IUPAC Name: 6-[1-(1-methylbenzimidazol-2-yl)ethylamino]-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C18H18N4O/c1-11(17-21-15-5-3-4-6-16(15)22(17)2)20-13-8-7-12-10-19-18(23)14(12)9-13/h3-9,11,20H,10H2,1-2H3,(H,19,23)
• InChI Key: ZVLHSHYHHMNVLV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1C)NC3=CC4=C(CNC4=O)C=C3
• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol

Description

6-[1-(1-Methylbenzimidazol-2-yl)ethylamino]-2,3-dihydroisoindol-1-one is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a selective inhibitor of the enzyme phosphodiesterase 10A (PDE10A), which plays a key role in regulating the levels of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) in the brain. By inhibiting PDE10A, this compound has been shown to have potential therapeutic applications for a range of neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of 6-[1-(1-Methylbenzimidazol-2-yl)ethylamino]-2,3-dihydroisoindol-1-one involves its selective inhibition of the enzyme this compound. This enzyme plays a key role in regulating the levels of cAMP and cGMP in the brain, which are important signaling molecules involved in a range of physiological processes. By inhibiting this compound, this compound increases the levels of cAMP and cGMP in the brain, which can have therapeutic effects in a range of neurological and psychiatric disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. In addition to its effects on cAMP and cGMP signaling, this compound has been shown to have effects on other neurotransmitter systems, including dopamine and glutamate. It has also been shown to have effects on gene expression and synaptic plasticity, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 6-[1-(1-Methylbenzimidazol-2-yl)ethylamino]-2,3-dihydroisoindol-1-one in lab experiments is its selectivity for this compound, which allows for more precise manipulation of cAMP and cGMP signaling in the brain. However, one limitation of this compound is its relatively low potency compared to other this compound inhibitors, which may limit its usefulness in certain experimental settings.

Future Directions

There are many potential future directions for research on 6-[1-(1-Methylbenzimidazol-2-yl)ethylamino]-2,3-dihydroisoindol-1-one. One area of interest is its potential use in combination with other drugs or therapies for the treatment of neurological and psychiatric disorders. Another area of interest is its potential use in the study of synaptic plasticity and learning and memory processes in the brain. Finally, there is ongoing research into the development of more potent and selective this compound inhibitors, which may have even greater therapeutic potential.

Synthesis Methods

The synthesis of 6-[1-(1-Methylbenzimidazol-2-yl)ethylamino]-2,3-dihydroisoindol-1-one involves several steps, including the reaction of 2-aminoacetophenone with 2-methylbenzimidazole to form the intermediate 2-(1-methylbenzimidazol-2-yl)acetophenone. This intermediate is then reacted with 2,3-dihydroxybenzaldehyde in the presence of a base and a solvent to form the final product.

Scientific Research Applications

6-[1-(1-Methylbenzimidazol-2-yl)ethylamino]-2,3-dihydroisoindol-1-one has been studied extensively for its potential therapeutic applications in neurological and psychiatric disorders. It has been shown to have potential as a treatment for conditions such as schizophrenia, Huntington's disease, and Parkinson's disease. In addition, it has been studied for its potential use in the treatment of addiction and obesity.